Cas no 15802-62-7 (Butanoic acid, 3-oxo-2-(phenylmethylene)-, ethyl ester, (E)-)

• Product Name: Butanoic acid, 3-oxo-2-(phenylmethylene)-, ethyl ester, (E)-
• CAS No: 15802-62-7
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 1335513
• PubChem ID: 5376216
• Update Time: 2025-04-20

Butanoic acid, 3-oxo-2-(phenylmethylene)-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-2-(phenylmethylene)-, ethyl ester, (E)-
• SCHEMBL12913257
• FEMA No. 4597
• Ethyl .alpha.-acetylcinnamate
• ethyl 2-benzylidene-3-oxobutanoate
• DTXSID101337851
• 15802-62-7
• Cinnamic acid, alpha-acetyl-, ethyl ester, (E)-
• UNII-2B50D0O5PD
• Ethyl (2E)-2-acetyl-3-phenyl-2-propenoate #
• Q27254506
• ethyl (2E)-2-benzylidene-3-oxobutanoate
• CS-W022652
• UNII-7GF90UOL9N
• (E)-ethyl 2-benzylidene-3-oxobutanoate
• 620-80-4
• Ethyl alpha-acetylcinnamate
• 2B50D0O5PD
• Butanoic acid, 3-oxo-2-(phenylmethylene)-, ethyl ester
• AKOS003622040
• CINNAMIC ACID, .ALPHA.-ACETYL-, ETHYL ESTER, (E)-
• alpha-Acetylcinnamic acid ethyl ester
• ethyl (z)-2-benzylidene-3-oxobutanoate
• Ethyl 2-benzylideneacetoacetate
• (E)-ethyl alpha-acetylcinnamate
• Ethyl alpha-acetylcinnamate, (E)-
• 7GF90UOL9N
• MFCD00521137
• NSC-68527
• 2-Acetyl-3-phenylacrylic acid ethyl ester
• Cinnamic acid, alpha-acetyl-, ethyl ester
• CS-17399
• 3-oxo-2-(phenylmethylene)Butanoic acid ethyl ester
• A8586
• FEMA No. 4597, E-
• Cinnamic acid, .alpha.-acetyl-, ethyl ester
• S10457
• Butanoic acid, 3-oxo-2-(phenylmethylene)-, ethyl ester, (2E)-
• (E)-Cinnamyl 3-oxobutanoate
• ethyl (E)-2-benzylidene-3-oxobutanoate
• ETHYL .ALPHA.-ACETYLCINNAMATE, (E)-
• Ethyl2-benzylidene-3-oxobutanoate

• MDL： MFCD00521137
• Inchi： 1S/C13H14O3/c1-3-16-13(15)12(10(2)14)9-11-7-5-4-6-8-11/h4-9H,3H2,1-2H3/b12-9+
• InChI Key： AYZGINZXVVKWKV-FMIVXFBMSA-N
• SMILES： O(CC)C(/C(/C(C)=O)=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 218.09432
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37